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Compound of Interest

Compound Name: Hept-5-yn-1-amine

Cat. No.: B2721810 Get Quote

Technical Data Summary: Hept-5-yn-1-amine
This document provides the molecular formula and molecular weight for Hept-5-yn-1-amine.

While direct experimental data for Hept-5-yn-1-amine is not readily available in public

databases, the properties can be confidently determined from its chemical structure. The data

is presented alongside its structural isomer, Hept-6-yn-1-amine, for which public data is

accessible.

Physicochemical Properties
The fundamental molecular properties of Hept-5-yn-1-amine are detailed below. Structural

isomers, such as Hept-5-yn-1-amine and Hept-6-yn-1-amine, share the same molecular

formula and consequently have identical molecular weights.

Compound Molecular Formula Molecular Weight ( g/mol )

Hept-5-yn-1-amine C₇H₁₃N 111.18

Hept-6-yn-1-amine C₇H₁₃N 111.18[1]

It is important to note that while the user requested information on "Hept-5-yn-1-amine,"

search results more commonly provide data for the closely related compound "Hex-5-yn-1-

amine," which has a molecular formula of C₆H₁₁N and a molecular weight of approximately

97.16 g/mol .[2][3][4]
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Logical Relationship of Isomers
The relationship between structural isomers is that they are composed of the same number and

types of atoms, leading to an identical molecular formula and weight, but differ in the

arrangement of those atoms.

Caption: Isomer Relationship Diagram.

Note: The request for detailed experimental protocols and signaling pathway diagrams is not

applicable to the query for the fundamental molecular properties of a single chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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